Cas no 1261365-58-5 (5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile)

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is a fluorinated heterocyclic compound featuring a pyrrolopyridine core substituted with a trifluoromethyl group and a cyano functionality. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the nitrile moiety offers versatility for further derivatization. Its rigid bicyclic framework contributes to high binding affinity in target interactions, particularly in kinase inhibition and receptor modulation. The compound’s well-defined synthetic route ensures consistent purity, supporting its use as a key intermediate in drug discovery and material science applications.
5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile structure
1261365-58-5 structure
Product Name:5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile
CAS No:1261365-58-5
MF:C9H4F3N3
MW:211.143371582031
MDL:MFCD18374142
CID:1024683
PubChem ID:329772109
Update Time:2025-05-28

5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
    • AC1Q4JF8
    • ACMC-209b1o
    • AG-L-21873
    • AK-92867
    • ANW-18586
    • CTK4B4971
    • MolPort-015-157-269
    • A889666
    • 1261365-58-5
    • 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 5-(trifluoromethyl)-
    • 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, AldrichCPR
    • MFCD18374142
    • DTXSID70679126
    • AKOS015852730
    • 5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile
    • MDL: MFCD18374142
    • Inchi: 1S/C9H4F3N3/c10-9(11,12)7-4-15-8-5(1-2-14-8)6(7)3-13/h1-2,4H,(H,14,15)
    • InChI Key: MIYMIGHPGAEBEN-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C2C(C=CN2)=C1C#N)(F)F

Computed Properties

  • Exact Mass: 211.03573163g/mol
  • Monoisotopic Mass: 211.03573163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.5Ų

5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT

5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029186411-1g
5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
1261365-58-5 95%
1g
$659.40 2023-09-03
TRC
T897883-10mg
5-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
1261365-58-5
10mg
$ 50.00 2022-06-02
TRC
T897883-50mg
5-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
1261365-58-5
50mg
$ 210.00 2022-06-02
TRC
T897883-100mg
5-(trifluoromethyl)-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile
1261365-58-5
100mg
$ 295.00 2022-06-02
abcr
AB315058-100 mg
5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, 95%; .
1261365-58-5 95%
100 mg
€348.00 2023-07-19
Chemenu
CM149681-1g
5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
1261365-58-5 95%+
1g
$*** 2023-04-03
Chemenu
CM149681-1g
5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
1261365-58-5 95%
1g
$729 2021-06-09
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
ADE001108-1G
5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
1261365-58-5
1g
¥13477.5 2023-11-11
Matrix Scientific
059475-250mg
5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
1261365-58-5
250mg
$418.00 2023-09-08
abcr
AB315058-100mg
5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, 95%; .
1261365-58-5 95%
100mg
€348.00 2025-02-19
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.